Cas no 943152-62-3 (5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 943152-62-3
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD07775163
• CID: 5229602
• Update Time: 2026-03-07

5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde

• MDL： MFCD07775163
• Inchi： 1S/C14H11FO2/c1-17-14-7-6-12(15)8-13(14)11-4-2-10(9-16)3-5-11/h2-9H,1H3
• InChI Key： TXGSWOFUEWPWGL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=CC(F)=CC=C2OC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde

Professional Introduction to Compound with CAS No. 943152-62-3 and Product Name: 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde

The compound with the CAS number 943152-62-3 and the product name 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The presence of a fluoro group at the 5' position and a methoxy group at the 2' position, along with the biphenyl core and the aldehyde functionality at the 4th carbon, contributes to its distinctive chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluoro substitution in 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde is particularly noteworthy, as it can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This modification has been extensively studied in the context of developing novel therapeutic agents, particularly in oncology and anti-inflammatory drug discovery.

The methoxy group at the 2' position further enhances the complexity and functionality of this compound. Methoxy groups are known to participate in various chemical reactions, including nucleophilic aromatic substitutions and cross-coupling reactions, making this molecule a valuable intermediate in synthetic chemistry. The biphenyl core provides rigidity to the molecular structure, which can be advantageous for optimizing binding interactions with protein targets. Additionally, the aldehyde functionality at the 4th carbon serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent studies have highlighted the potential of 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, research has demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The fluorine atom's ability to influence electronic distribution has been shown to enhance binding affinity to these targets, leading to more potent and selective drug candidates.

The aldehyde group's reactivity has also been exploited in generating novel scaffolds for drug discovery. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce various functional groups at different positions of the biphenyl core. These modifications have led to the identification of several lead compounds with promising pharmacological activities. Moreover, computational studies have been instrumental in predicting optimal conformations and interactions between this compound and its biological targets.

The integration of computational chemistry and experimental validation has been crucial in understanding the structure-activity relationships (SAR) associated with 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde. High-throughput screening (HTS) techniques have been used to rapidly evaluate large libraries of derivatives derived from this core structure. This approach has facilitated the identification of compounds with enhanced potency and reduced toxicity profiles. Additionally, crystallographic studies have provided insights into how structural modifications influence binding modes within biological targets.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacokinetic properties. The unique combination of substituents in 5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde makes it an attractive candidate for further development into therapeutic agents. Its potential applications extend beyond oncology to other areas such as neurology and infectious diseases. As research progresses, new synthetic strategies will likely emerge to optimize access to this compound and its derivatives.

In conclusion,5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carbaldehyde represents a promising entity in pharmaceutical chemistry with significant potential for drug development. Its unique structural features and functional groups contribute to its versatility as an intermediate for synthesizing novel therapeutic agents. Ongoing research efforts are expected to yield more insights into its applications across various therapeutic areas.